2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide

• IUPAC Name: 2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C23H21N3O5S/c1-29-17-9-15(10-18(30-2)21(17)31-3)25-19(27)11-26-13-24-20-16(12-32-22(20)23(26)28)14-7-5-4-6-8-14/h4-10,12-13H,11H2,1-3H3,(H,25,27)
• InChI Key: ITUZFHURFFRXHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=CC=C4
• Molecular Formula: C23H21N3O5S
• Molecular Weight: 451.5 g/mol

Description

The compound “2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide” is a chemical compound with a molecular weight of 403.50. It is a derivative of thieno[3,2-d]pyrimidine, which is an important class of chemical compounds with diverse biological activities.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidines typically involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal (DMF-DMA). The reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces β-keto amides.

Molecular Structure Analysis

The molecular structure of this compound includes a thieno[3,2-d]pyrimidine core, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring. The compound also contains an acetamide group attached to the pyrimidine ring and a trimethoxyphenyl group attached to the nitrogen atom of the acetamide group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12.

Physical And Chemical Properties Analysis

The compound is a powder with a molecular weight of 403.50. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available literature.

Scientific Research Applications

Antiviral Activity

• Thieno[3,2-d]pyrimidines have been investigated for their antiviral properties. . Carboxamide and thioamide-containing compounds have shown promise in this context.

Antioxidant and Free Radical Scavenging

• Due to a common phenolic structure, compounds related to our target molecule share antioxidant and free radical scavenging properties. .

Anti-Cancer Potential

• Thieno[3,2-d]pyrimidines have been explored as potential anti-cancer agents. .

Anti-Inflammatory Effects

• Researchers have investigated the anti-inflammatory properties of thieno[3,2-d]pyrimidines. .

Anti-Arrhythmic Activity

• Although further studies are needed, some thieno[3,2-d]pyrimidine derivatives have shown promise as anti-arrhythmic agents. .

Vasorelaxant Properties

• Thieno[3,2-d]pyrimidines may influence vascular tone by promoting vasorelaxation. .

Future Directions

Thieno[3,2-d]pyrimidines represent an important class of chemical compounds with diverse biological activities. Future research could focus on exploring the biological activities of this specific compound and its potential applications in fields such as medicinal chemistry.